Cas no 744976-94-1 (1H-Imidazole-5-methanamine,N-(1H-imidazol-5-ylmethyl)-)

1H-Imidazole-5-methanamine,N-(1H-imidazol-5-ylmethyl)- structure
744976-94-1 structure
Product Name:1H-Imidazole-5-methanamine,N-(1H-imidazol-5-ylmethyl)-
CAS No:744976-94-1
MF:C8H11N5
MW:177.206440210342
CID:560626
PubChem ID:45120914
Update Time:2025-04-19

1H-Imidazole-5-methanamine,N-(1H-imidazol-5-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-methanamine,N-(1H-imidazol-5-ylmethyl)-
    • 1H-Imidazole-4-methanamine,N-(1H-imidazol-4-ylmethyl)- (9CI)
    • AKOS015018607
    • Bis((1H-imidazol-4-yl)methyl)amine
    • 744976-94-1
    • bis[(1H-imidazol-4-yl)methyl]amine
    • EN300-1124808
    • Inchi: 1S/C8H11N5/c1(7-3-10-5-12-7)9-2-8-4-11-6-13-8/h3-6,9H,1-2H2,(H,10,12)(H,11,13)
    • InChI Key: JDWDJRJTJOCSFZ-UHFFFAOYSA-N
    • SMILES: N(CC1=CN=CN1)CC1=CN=CN1

Computed Properties

  • Exact Mass: 177.101
  • Monoisotopic Mass: 177.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.4A^2
  • XLogP3: -0.9
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